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Compound Focus: 2-Pentadecanone

CAS No.: 2345-28-0

Cat. No.: S573501

Get Quote

The table below summarizes the core identifier and predicted physicochemical properties of 2-

Pentadecanone.

Property Value

Common Name 2-Pentadecanone [1]

CAS Registry Number 2345-28-0 [1] [2] [3]

IUPAC Name pentadecan-2-one [1] [4]

Chemical Formula C₁₅H₃₀O [1] [4]

Average Molecular Weight 226.3981 g/mol [1] [4]

SMILES CCCCCCCCCCCCCC(C)=O [1]

Class Ketone [1] [4]

Water Solubility (Predicted) 0.00019 g/L [4]

logP (Predicted) 6.26 [4]

Bioavailability No [4]

Rule of Five No [4]
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Experimental Strategy for Pathway Elucidation

Based on current methodological approaches in biochemistry, you can investigate 2-Pentadecanone's

metabolism using transcriptomic and metabolomic techniques [5] [6]. The diagram below outlines the core

workflow.

Metabolic Pathway Investigation Workflow
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Sample Preparation and Multi-Omics Data Generation
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Sample Preparation: Expose a suitable biological model (e.g., microbial cultures, cell lines, or animal

model tissues) to 2-Pentadecanone and include appropriate control groups not exposed to the
compound [5] [6].

Transcriptomic Analysis (RNA-Seq): Isolate RNA from both test and control samples. Sequence the
transcripts and perform differential gene expression analysis to identify which genes are upregulated

or downregulated in response to 2-Pentadecanone [5] [6].
Metabolomic Analysis (LC-MS/GC-MS): Analyze the same samples using Liquid Chromatography-

or Gas Chromatography-Mass Spectrometry. This identifies small molecule metabolites, capturing the
metabolic footprint and potential products or intermediates resulting from 2-Pentadecanone
exposure [6].

Data Integration and Functional Validation

Integrated Data Analysis: Combine the transcriptomic and metabolomic datasets for a joint pathway
analysis. This involves mapping the differentially expressed genes and altered metabolites onto

known biochemical pathways (using databases like KEGG or MetaCyc) to identify which specific
pathways are significantly enriched or altered [6].

Functional Validation: Confirm the role of candidate genes identified in the transcriptomic analysis.
Use genetic techniques like CRISPR/Cas9 (for knock-out) or RNAi (for knock-down) to deplete the

function of these genes in the model system. If the disruption of a specific gene leads to the
accumulation of 2-Pentadecanone or the disappearance of a predicted metabolite, it provides strong

evidence for that gene's role in the metabolic pathway [5].

Research Context and Next Steps

2-Pentadecanone is a methyl ketone found in various foods but its biosynthesis and catabolism in biological

systems are not well-established in current literature [1] [4]. Research on analogous compounds suggests

potential investigative directions.

Potential for Biosynthetic Study: 2-Pentadecanone could be a secondary metabolite. Research on

defensive compounds in beetles shows that co-option of primary metabolic pathways like valine
catabolism is a common evolutionary route for synthesizing novel compounds [5]. Investigating

similar primary pathways (e.g., fatty acid metabolism) is a viable starting point.
Food and Flavor Science Context: This compound has been detected in dairy products and other

foods, contributing to flavor and aroma profiles [6] [4]. Studying its formation during microbial
fermentation (e.g., using Streptococcus thermophilus) can provide insights into its biosynthetic route

in microbes [6].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12419134/
https://www.mdpi.com/2304-8158/14/3/530
https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12419134/
https://www.mdpi.com/2304-8158/14/3/530
https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://www.mdpi.com/2304-8158/14/3/530
https://www.mdpi.com/2304-8158/14/3/530
https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12419134/
https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://www.hmdb.ca/metabolites/HMDB0031081
https://foodb.ca/compounds/FDB003086
https://www.smolecule.com/products/s573501?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12419134/
https://www.mdpi.com/2304-8158/14/3/530
https://foodb.ca/compounds/FDB003086
https://www.mdpi.com/2304-8158/14/3/530
https://www.smolecule.com/products/s573501?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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